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Compound of Interest

Compound Name: 3-Amino-4-nitropyridine

Cat. No.: B085709 Get Quote

An In-depth Technical Guide to 3-Amino-4-nitropyridine: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 3-Amino-4-nitropyridine. It is intended for an audience of researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document consolidates key data into structured tables, outlines experimental protocols, and

provides visual diagrams to illustrate its structure and synthesis workflow. 3-Amino-4-
nitropyridine is a substituted pyridine derivative with applications as a versatile intermediate in

the synthesis of more complex molecules, including pharmaceutically active compounds.

Chemical Identity and Structure
3-Amino-4-nitropyridine is an aromatic heterocyclic compound. The structure consists of a

pyridine ring substituted with an amino group (-NH₂) at the 3-position and a nitro group (-NO₂)

at the 4-position.

Table 1: Chemical Identifiers for 3-Amino-4-nitropyridine
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Identifier Value

IUPAC Name 4-nitropyridin-3-amine[1]

CAS Number 13505-02-7[1]

Molecular Formula C₅H₅N₃O₂[1]

SMILES C1=CN=C(C=C1N)--INVALID-LINK--[O-]

InChI
InChI=1S/C5H5N3O2/c6-4-3-7-2-1-

5(4)8(9)10/h1-3H,6H2[1]

InChIKey SXIUYRNIWXQXEA-UHFFFAOYSA-N

Note: Some chemical suppliers and databases may use the isomeric name 4-Amino-3-

nitropyridine (CAS 1681-37-4) which has the amino and nitro groups at the 4 and 3 positions,

respectively. Careful verification of the specific isomer is crucial for experimental work.

Physicochemical Properties
The physicochemical properties of 3-Amino-4-nitropyridine are summarized below. These

properties are essential for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties of 3-Amino-4-nitropyridine

Property Value Source

Molecular Weight 139.11 g/mol [1]

Appearance Yellow powder/solid [2]

Melting Point 205 °C [3]

Solubility

Soluble in common organic

solvents like ethanol and

dichloromethane; less soluble

in water.[4][5]

pKa Data not readily available

LogP 0.6 [1]
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Synthesis and Experimental Protocols
3-Amino-4-nitropyridine and its isomers are typically synthesized through the nitration of an

aminopyridine precursor. The following is a representative experimental protocol for the

synthesis of the related isomer, 4-Amino-3-nitropyridine, which illustrates the general

methodology.

Synthesis of 4-Amino-3-nitropyridine from 4-
Aminopyridine[6]
Materials:

Pyridin-4-amine (5.0 g, 50.0 mmol)

Concentrated sulfuric acid (20 mL)

Fuming nitric acid (2.5 mL)

Ice

Ammonia solution

Equipment:

Round-bottom flask

Magnetic stirrer

Ice bath

Dropping funnel

Heating mantle

Filtration apparatus

Procedure:
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Dissolve pyridin-4-amine (5.0 g) in concentrated sulfuric acid (20 mL) in a round-bottom

flask, maintaining the temperature with an ice bath.

Slowly add fuming nitric acid (2.5 mL) dropwise to the solution, ensuring the reaction

temperature remains between 0-10 °C.

After the addition is complete, continue stirring the reaction mixture at 0-10 °C for 5 hours.

Allow the mixture to warm to room temperature, then heat it to 90°C for 3 hours.

Cool the reaction mixture to room temperature and stir overnight.

Slowly pour the reaction mixture into ice water.

Neutralize the solution by adjusting the pH to 7 with ammonia.

Collect the resulting yellow precipitate by filtration.

Dry the precipitate under reduced pressure to yield 4-amino-3-nitropyridine.

Purification: The crude product can be purified by recrystallization from a suitable solvent such

as an ethanol/water mixture.

Analysis: The identity and purity of the synthesized compound can be confirmed using various

analytical techniques, including:

Mass Spectrometry: To confirm the molecular weight.[6]

FTIR and FT-Raman Spectroscopy: To identify characteristic functional groups.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.[7]

Spectroscopic and Reactivity Profile
Spectroscopic Characterization: Detailed spectroscopic studies of 4-amino-3-nitropyridine have

been performed.[7] Fourier Transform Infrared (FTIR) and FT-Raman spectra have been

recorded and analyzed, with vibrational assignments supported by density functional theory
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(DFT) calculations.[7] ¹H and ¹³C NMR chemical shifts have also been calculated to aid in

structural confirmation.[7]

Reactivity: 3-Amino-4-nitropyridine is a valuable intermediate in organic synthesis.[4][5] The

amino group can undergo reactions such as acylation, alkylation, and diazotization. The nitro

group can be reduced to an amino group, providing a pathway to diamino-pyridines. The

pyridine ring itself can participate in nucleophilic substitution reactions, often facilitated by the

electron-withdrawing nitro group.

Safety and Handling
3-Amino-4-nitropyridine is a chemical that requires careful handling. The following safety

precautions should be observed.

Hazard Statements:

Harmful if swallowed, in contact with skin, or if inhaled.[8]

Causes skin and serious eye irritation.[8]

May cause respiratory irritation.[8]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

Wash skin thoroughly after handling.[2]

Use only outdoors or in a well-ventilated area.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[2]

If swallowed, call a POISON CENTER or doctor.[2]

If on skin, wash with plenty of soap and water.[2]

If in eyes, rinse cautiously with water for several minutes.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/322196928_Structural_Spectroscopic_Characterization_and_Docking_Study_of_4-Amino-3-Nitropyridine_with_Experimental_Technique_and_Quantum_Chemical_Calculations
https://www.researchgate.net/publication/322196928_Structural_Spectroscopic_Characterization_and_Docking_Study_of_4-Amino-3-Nitropyridine_with_Experimental_Technique_and_Quantum_Chemical_Calculations
https://www.benchchem.com/product/b085709?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Pyridinamine,%203-nitro-
https://www.pipzine-chem.com/products/pyridine/4-amino-3-nitropyridine.html
https://www.benchchem.com/product/b085709?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/56425MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a well-ventilated place and keep the container tightly closed.[2]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information

before handling this compound.

Visualizations
The following diagrams illustrate the chemical structure and a general synthesis workflow for a

related isomer.

Caption: Chemical structure of 3-Amino-4-nitropyridine.
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Caption: Synthesis workflow for 4-Amino-3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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